Sodium persulfate
Cat. No. B104912
M. Wt: 238.11 g/mol
InChI Key: CHQMHPLRPQMAMX-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US05395905
Procedure details
To a one liter, 4-neck flask equipped with a mechanical stirrer, reflux condenser, thermometer, and inlets for the gradual addition of monomer and initiator solution was added 50.0 grams of deionized water, 40.0 grams of maleic acid, 44.7 grams of cis-1,2,3,6-tetrahydrophthalic anhydride, 6.0 grams of a 0.15% aqueous ferrous sulfate heptahydrate solution, 1.3 grams of a 0.15% aqueous copper sulfate solution and 87.0 grams of 50% by weight aqueous sodium hydroxide. The contents of the flask were heated to 91° C. A monomer solution of 145.0 grams of acrylic acid and 100.0 grams of deionized water, and an initiator solution of 7.5 grams of sodium persulfate, 41.7 grams of 30% by weight aqueous hydrogen peroxide and 50.0 grams of deionized water were prepared. 15.0 grams of glacial acrylic acid were added to the flask. After two minutes, 10.0 grams of the initiator solution were added to the flask. The contents of the flask were then heated to 100° C. The remainder of the monomer solution and initiator solution were then fed into the flask linearly and separately while stirring over two hours and thirty minutes. Once the additions were complete, 1.0 grams of sodium persulfate dissolved in 5.0 grams of deionized water was added. The system was kept at 100° C. for 30 minutes. The system was then cooled to 80° C. A solution of 5.0 grams of sodium metabisulfite dissolved in 20.0 grams of deionized water was added. The system was then cooled to 50° C. and the pH was adjusted from 3.6 to 7.4 with 164.0 grams of 50% by weight aqueous sodium hydroxide.
[Compound]
Name
ferrous sulfate heptahydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
initiator
Quantity
10 g
Type
reactant
Reaction Step Six
Name
Name
Identifiers
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REACTION_CXSMILES
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C(O)(=O)/C=C\C(O)=O.C1(=O)OC(=O)[C@H]2CC=CC[C@@H]12.[OH-].[Na+:21].C(O)(=O)C=C.[S:27]([O:31][O:32][S:33]([O-:36])(=[O:35])=[O:34])([O-:30])(=[O:29])=[O:28].[Na+].[Na+].S(S([O-])=O)([O-])(=O)=O.[Na+].[Na+]>O.S([O-])([O-])(=O)=O.[Cu+2]>[S:27]([O:31][O:32][S:33]([O-:36])(=[O:35])=[O:34])([O-:30])(=[O:29])=[O:28].[Na+:21].[Na+:21].[OH:31][OH:32] |f:2.3,5.6.7,8.9.10,12.13,14.15.16|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])S(=O)[O-].[Na+].[Na+]
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Name
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Quantity
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20 g
|
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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40 g
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Type
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reactant
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Smiles
|
C(\C=C/C(=O)O)(=O)O
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Name
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Quantity
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44.7 g
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Type
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reactant
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Smiles
|
C1([C@H]2[C@@H](C(=O)O1)CC=CC2)=O
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[Compound]
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Name
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ferrous sulfate heptahydrate
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
|
|
Name
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
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[OH-].[Na+]
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
catalyst
|
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Smiles
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S(=O)(=O)([O-])[O-].[Cu+2]
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|
Name
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|
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Quantity
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50 g
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Type
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solvent
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Smiles
|
O
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Step Four
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Name
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Quantity
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145 g
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Type
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reactant
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Smiles
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C(C=C)(=O)O
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|
Name
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Quantity
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50 g
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Type
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solvent
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Smiles
|
O
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|
Name
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|
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Quantity
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100 g
|
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Type
|
solvent
|
|
Smiles
|
O
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Step Five
|
Name
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|
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Quantity
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15 g
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Type
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reactant
|
|
Smiles
|
C(C=C)(=O)O
|
Step Six
[Compound]
|
Name
|
initiator
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Seven
|
Name
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|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])OOS(=O)(=O)[O-].[Na+].[Na+]
|
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
solvent
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
91 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
separately while stirring over two hours and thirty minutes
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|
Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
To a one liter, 4-neck flask equipped with a mechanical stirrer
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
reflux condenser
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
thermometer, and inlets for the gradual addition of monomer and initiator solution
|
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The contents of the flask were then heated to 100° C
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
WAIT
|
Type
|
WAIT
|
|
Details
|
The system was kept at 100° C. for 30 minutes
|
|
Duration
|
30 min
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The system was then cooled to 80° C
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The system was then cooled to 50° C.
|
Outcomes
Product
Details
Reaction Time |
2 min |
|
Name
|
|
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Type
|
product
|
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Smiles
|
S(=O)(=O)([O-])OOS(=O)(=O)[O-].[Na+].[Na+]
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.5 g |
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Name
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Type
|
product
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Smiles
|
OO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
